520-18-3

Kaempferol

In Stock

• CAS RN:
• 520-18-3

• Formula:
• C15H10O6

• InChI:
• InChI=1S/C15H10O6/c16-8-3-1-7(2-4-8)15-14(20)13(19)12-10(18)5-9(17)6-11(12)21-15/h1-6,16-18,20H

• InChIKey:
• IYRMWMYZSQPJKC-UHFFFAOYSA-N

• Cell-permeable phytoestrogen and dietary flavonoid. Proapoptotic and protects against amyloid beta peptide neurotoxicity in vivo. Has many biological actions including: inhibition of topoisomerase-1, MAO COX, estrogenic effects and activation of the mitochondrial Ca2+ uniporter.
  Kaempferol is a flavonoid which is abundant in a variety of plant leaves and fruits. It has diverse physiological activities through both direct and indirect effects. For example, kaempferol directly binds estrogen receptors α and β, acting as an inverse agonist or agonist. It also acts as an antioxidant, which presumably contributes to its ability to suppress advanced glycation endproduct-induced NADPH oxidase, NF-κB signaling, and hypoxia-inducible factor-related angiogenesis and VEGF expression. Kaempferol also suppresses signaling through certain receptor tyrosine kinases, including EGFR and...

6-Hydroxy-1H-indazole-3-carboxylic acid

• CAS RN:
• 885520-18-3

• Formula:
• C8H6N2O3

• InChI:
• InChI=1S/C8H6N2O3/c11-4-1-2-5-6(3-4)9-10-7(5)8(12)13/h1-3,11H,(H,9,10)(H,12,13)

• InChIKey:
• QKUPXKXLJARJPC-UHFFFAOYSA-N

• 6-Hydroxy-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C8H6N2O3 and its molecular weight is 178.14 g/mol. The purity is usually 95%.